Cas no 2227107-26-6 (Ethyl 3-(2,6-dibromo-4-methoxyphenyl)-2,3-dihydroxypropanoate)

• Product Name: Ethyl 3-(2,6-dibromo-4-methoxyphenyl)-2,3-dihydroxypropanoate
• CAS No: 2227107-26-6
• MF: C₁₂H₁₄Br₂O₅
• MW: 398.04456281662
• CID: 4673552
• Update Time: 2025-06-15

Ethyl 3-(2,6-dibromo-4-methoxyphenyl)-2,3-dihydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(2,6-dibromo-4-methoxyphenyl)-2,3-dihydroxypropanoate
• Ethyl 3-(2,6-dibromo-4-methoxyphenyl)-2,3-dihydroxypropanoate

• Inchi： 1S/C12H14Br2O5/c1-3-19-12(17)11(16)10(15)9-7(13)4-6(18-2)5-8(9)14/h4-5,10-11,15-16H,3H2,1-2H3
• InChI Key： OTDGDHNOYFADOW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C(C(C(=O)OCC)O)O)Br)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 290
• Topological Polar Surface Area: 76

Additional information on Ethyl 3-(2,6-dibromo-4-methoxyphenyl)-2,3-dihydroxypropanoate

Comprehensive Analysis of Ethyl 3-(2,6-dibromo-4-methoxyphenyl)-2,3-dihydroxypropanoate (CAS 2227107-26-6)

In the realm of organic chemistry, Ethyl 3-(2,6-dibromo-4-methoxyphenyl)-2,3-dihydroxypropanoate (CAS 2227107-26-6) stands out as a compound of significant interest due to its unique structural features and potential applications. This ester derivative, characterized by its dibromo and methoxy substituents, has garnered attention in pharmaceutical and agrochemical research. Its molecular formula, C₁₂H₁₄Br₂O₅, highlights its complexity and versatility, making it a subject of ongoing studies in synthetic chemistry and material science.

The compound's 2,3-dihydroxypropanoate moiety is particularly noteworthy, as it contributes to its reactivity and potential as a building block for more complex molecules. Researchers are exploring its utility in the development of novel biologically active compounds, especially in the context of drug discovery and crop protection. Given the current global focus on sustainable agriculture and precision medicine, Ethyl 3-(2,6-dibromo-4-methoxyphenyl)-2,3-dihydroxypropanoate aligns with trends emphasizing eco-friendly and target-specific solutions.

From a synthetic perspective, the incorporation of bromine atoms and a methoxy group into the aromatic ring enhances the compound's stability and reactivity, enabling diverse chemical transformations. This makes it a valuable intermediate in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry. Recent studies have also investigated its potential role in catalysis and polymer chemistry, further broadening its applicability.

The growing demand for high-purity intermediates in the pharmaceutical industry has spurred interest in optimizing the synthesis of CAS 2227107-26-6. Advances in green chemistry techniques, such as microwave-assisted synthesis and solvent-free reactions, are being explored to improve yield and reduce environmental impact. These innovations resonate with the broader scientific community's push toward sustainable practices and circular economy principles.

In addition to its synthetic utility, Ethyl 3-(2,6-dibromo-4-methoxyphenyl)-2,3-dihydroxypropanoate has been examined for its physicochemical properties, including solubility, melting point, and stability under various conditions. Such data are critical for formulators and process chemists working on scale-up and industrial applications. The compound's compatibility with common organic solvents and its thermal behavior are also key considerations for its integration into larger production workflows.

As the scientific community continues to explore structure-activity relationships (SAR), CAS 2227107-26-6 serves as a promising candidate for further investigation. Its potential interactions with biological targets, such as enzymes or receptors, could unlock new avenues in therapeutic development. Moreover, its relevance to materials science—particularly in the design of functional polymers—highlights its interdisciplinary appeal.

In conclusion, Ethyl 3-(2,6-dibromo-4-methoxyphenyl)-2,3-dihydroxypropanoate (CAS 2227107-26-6) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with the evolving landscape of sustainable synthesis and precision targeting, position it as a compound worthy of continued exploration. For researchers and industry professionals alike, this molecule represents both a challenge and an opportunity in the pursuit of scientific advancement.